Cas no 368858-04-2 (4-ethyl-4-{2-hydroxy-3-[(3,3,5-trimethylcyclohexyl)oxy]propyl}morpholin-4-ium iodide)

• Product Name: 4-ethyl-4-{2-hydroxy-3-[(3,3,5-trimethylcyclohexyl)oxy]propyl}morpholin-4-ium iodide
• CAS No: 368858-04-2
• MF: C₁₈H₃₆INO₃
• MW: 441.387818336487
• CID: 5416677
• PubChem ID: 16196239
• Update Time: 2025-05-26

4-ethyl-4-{2-hydroxy-3-[(3,3,5-trimethylcyclohexyl)oxy]propyl}morpholin-4-ium iodide Chemical and Physical Properties

Names and Identifiers

• Morpholinium, 4-ethyl-4-[2-hydroxy-3-[(3,3,5-trimethylcyclohexyl)oxy]propyl]-, iodide (1:1)
• Z56776724
• SMR000353416
• AKOS026684167
• VU0612508-1
• MLS001013487
• F3368-0032
• CHEMBL1726929
• 4-ethyl-4-{2-hydroxy-3-[(3,3,5-trimethylcyclohexyl)oxy]propyl}morpholin-4-ium iodide
• 1-(4-ethylmorpholin-4-ium-4-yl)-3-(3,3,5-trimethylcyclohexyl)oxypropan-2-ol;iodide
• 368858-04-2
• HMS2765H17
• MLS003911252
• 4-ethyl-4-(2-hydroxy-3-((3,3,5-trimethylcyclohexyl)oxy)propyl)morpholin-4-ium iodide

• Inchi： 1S/C18H36NO3.HI/c1-5-19(6-8-21-9-7-19)13-16(20)14-22-17-10-15(2)11-18(3,4)12-17;/h15-17,20H,5-14H2,1-4H3;1H/q+1;/p-1
• InChI Key： ZIPLTCRMGMAYPB-UHFFFAOYSA-M
• SMILES： [I-].O(CC(C[N+]1(CC)CCOCC1)O)C1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 441.17399g/mol
• Monoisotopic Mass: 441.17399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-ethyl-4-{2-hydroxy-3-[(3,3,5-trimethylcyclohexyl)oxy]propyl}morpholin-4-ium iodide

4-Ethyl-4-{2-Hydroxy-3-[(3,3,5-Trimethylcyclohexyl)Oxy]Propyl}Morpholin-4-Ium Iodide: A Comprehensive Overview

The compound with CAS No 368858-04-2, commonly referred to as 4-Ethyl-4-{2-Hydroxy-3-[(3,3,5-Trimethylcyclohexyl)Oxy]Propyl}Morpholin-4-Ium Iodide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug delivery systems and its ability to enhance the bioavailability of certain medications.

The morpholinium iodide framework of this compound is a key feature that contributes to its stability and reactivity. Morpholinium ions are known for their ability to form stable complexes with various anions, making them ideal for use in ionic liquids and other advanced materials. The presence of the trimethylcyclohexyl group introduces steric hindrance, which can influence the compound's solubility and interaction with biological systems. This makes it a promising candidate for use in targeted drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound, particularly its morpholine derivative structure. Scientists have explored the impact of substituent variations on the compound's physical and chemical properties. For instance, the trimethylcyclohexyl group has been shown to enhance the compound's lipophilicity, which is crucial for its ability to cross biological membranes. This property is particularly valuable in the development of drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

In terms of applications, 4-Ethyl-4-{2-Hydroxy-3-[(3,3,5-Trimethylcyclohexyl)Oxy]Propyl}Morpholin-4-Ium Iodide has been investigated for its potential as a building block in organic synthesis. Its ability to act as a versatile intermediate allows chemists to construct complex molecular architectures with precision. Additionally, its iodide counterion provides a platform for ion-pairing studies, which are essential in understanding ionic interactions in biological systems.

The compound's morpholine ring is another area of interest for researchers. Morpholine derivatives are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. Recent studies have demonstrated that modifying the substituents on the morpholine ring can lead to improved pharmacokinetic profiles, making this compound a valuable tool in drug design.

Furthermore, the trimethylcyclohexyl group introduces a level of complexity that enhances the compound's versatility. This group not only contributes to the compound's steric properties but also plays a role in its electronic characteristics. Researchers have explored how these properties can be leveraged to develop novel materials with applications in electronics and optoelectronics.

In conclusion, CAS No 368858-04-2, or 4-Ethyl-4-{2-Hydroxy-3-[(3,3,5-Trimethylcyclohexyl)Oxy]Propyl}Morpholin-4-Ium Iodide, represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals and materials science.